Cas no 18402-83-0 (trans-3-Nonen-2-one)
trans-3-Nonen-2-one structure
Product Name:trans-3-Nonen-2-one
CAS No:18402-83-0
MF:C9H16O
MW:140.222743034363
CID:206681
PubChem ID:24855748
Update Time:2025-04-19
trans-3-Nonen-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Nonen-2-one, (3E)-
- trans-3-Nonen-2-one
- 3-Nitrociamic acid
- 3'-NITROCINNAMIC ACID
- 3-NONEN-2-ONE
- Cinnamic acid,m-nitro
- M-NITROCINNAMIC ACID
- m-nitro-cinnamicaci
- RARECHEM BK HC P253
- trans 3-nonen-2-one
- trans-3-nitrocinnamic acid
- trans-3-nonene-2-one
- trans-non-3-en-2-one
- FEMA 3955
- (E)-3-Nonen-2-one
- (E)-Non-3-en-2-one
- trans-3-Nonen-2-one 95%
- UNII-FR0K39OF16
- A904004
- (3E)-NON-3-EN-2-ONE
- FEMA No. 3955
- MFCD00010241
- AKOS015916245
- (3E)-3-Nonen-2-one
- 14309-57-0
- CS-0152368
- non-3-en-2-one
- 3E-Nonen-2-one
- (3E)-nonen-2-one
- A846998
- FR0K39OF16
- Q27278142
- (E)-3-nonene-2-one
- AS-56497
- N0592
- 18402-83-0
- SCHEMBL159644
- J-011791
- D91739
- LMFA12000133
- 3-Nonen-2-one, (E)-
- trans-3-Nonen-2-one, 95%
- 3-Non-3-en-2-one
- EINECS 238-248-9
- EN300-7401434
- DTXSID201316311
- CHEBI:133457
- 3-Nonen-2-one [FHFI]
- CHEMBL5281370
-
- MDL: MFCD00010241
- Inchi: 1S/C9H16O/c1-3-4-5-6-7-8-9(2)10/h7-8H,3-6H2,1-2H3/b8-7+
- InChI Key: HDKLIZDXVUCLHQ-BQYQJAHWSA-N
- SMILES: O=C(C)/C=C/CCCCC
Computed Properties
- Exact Mass: 140.12000
- Monoisotopic Mass: 140.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- Color/Form: Not determined
- Density: 0.848 g/mL at 25 °C(lit.)
- Boiling Point: 85 °C/12 mmHg(lit.)
- Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
- Refractive Index: n20/D 1.449(lit.)
- PSA: 17.07000
- LogP: 2.71190
- Solubility: Not determined
trans-3-Nonen-2-one Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
trans-3-Nonen-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QY747-5g |
trans-3-Nonen-2-one |
18402-83-0 | 95% | 5g |
299.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QY747-1g |
trans-3-Nonen-2-one |
18402-83-0 | 95% | 1g |
89.0CNY | 2021-08-04 | |
| TRC | T714750-1g |
trans-3-Nonen-2-one |
18402-83-0 | 1g |
$ 138.00 | 2023-09-05 | ||
| TRC | T714750-10g |
trans-3-Nonen-2-one |
18402-83-0 | 10g |
$339.00 | 2023-05-17 | ||
| TRC | T714750-25g |
trans-3-Nonen-2-one |
18402-83-0 | 25g |
$488.00 | 2023-05-17 | ||
| TRC | T714750-50g |
trans-3-Nonen-2-one |
18402-83-0 | 50g |
$971.00 | 2023-05-17 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E919630-5g |
(E)-Non-3-en-2-one |
18402-83-0 | 95% | 5g |
¥198.00 | 2022-01-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E919630-25g |
(E)-Non-3-en-2-one |
18402-83-0 | 95% | 25g |
¥747.00 | 2022-01-10 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 262536-25G |
trans-3-Nonen-2-one |
18402-83-0 | 25g |
¥735.29 | 2023-12-09 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | OL830-25g |
trans-3-Nonen-2-one |
18402-83-0 | 95% | 25g |
544CNY | 2021-05-08 |
trans-3-Nonen-2-one Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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